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6-Chloro-3-indolyl-beta-D-glucuronide cyclohexylammonium salt 6-Chloro-3-indolyl-beta-D-glucuronide cyclohexylammonium salt 6-Chloro-3-indolyl-β-D-glucuronide is a chromogenic substrate for β-glucuronidase. Upon cleavage by β-glucuronidase, an insoluble salmon precipitate is formed that can be used in histochemical analysis of β-glucuronidase activity.
Brand Name: Vulcanchem
CAS No.: 138182-20-4
VCID: VC21225441
InChI: InChI=1S/C14H14ClNO7.C6H13N/c15-5-1-2-6-7(3-5)16-4-8(6)22-14-11(19)9(17)10(18)12(23-14)13(20)21;7-6-4-2-1-3-5-6/h1-4,9-12,14,16-19H,(H,20,21);6H,1-5,7H2/t9-,10-,11+,12-,14+;/m0./s1
SMILES: C1CCC(CC1)N.C1=CC2=C(C=C1Cl)NC=C2OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula: C20H27ClN2O7
Molecular Weight: 442.9 g/mol

6-Chloro-3-indolyl-beta-D-glucuronide cyclohexylammonium salt

CAS No.: 138182-20-4

Cat. No.: VC21225441

Molecular Formula: C20H27ClN2O7

Molecular Weight: 442.9 g/mol

* For research use only. Not for human or veterinary use.

6-Chloro-3-indolyl-beta-D-glucuronide cyclohexylammonium salt - 138182-20-4

Specification

Description 6-Chloro-3-indolyl-β-D-glucuronide is a chromogenic substrate for β-glucuronidase. Upon cleavage by β-glucuronidase, an insoluble salmon precipitate is formed that can be used in histochemical analysis of β-glucuronidase activity.
CAS No. 138182-20-4
Molecular Formula C20H27ClN2O7
Molecular Weight 442.9 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-6-[(6-chloro-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid;cyclohexanamine
Standard InChI InChI=1S/C14H14ClNO7.C6H13N/c15-5-1-2-6-7(3-5)16-4-8(6)22-14-11(19)9(17)10(18)12(23-14)13(20)21;7-6-4-2-1-3-5-6/h1-4,9-12,14,16-19H,(H,20,21);6H,1-5,7H2/t9-,10-,11+,12-,14+;/m0./s1
Standard InChI Key CGXWVPSZSVEFAI-CYRSAHDMSA-N
Isomeric SMILES C1CCC(CC1)N.C1=CC2=C(C=C1Cl)NC=C2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O
SMILES C1CCC(CC1)N.C1=CC2=C(C=C1Cl)NC=C2OC3C(C(C(C(O3)C(=O)O)O)O)O
Canonical SMILES C1CCC(CC1)N.C1=CC2=C(C=C1Cl)NC=C2OC3C(C(C(C(O3)C(=O)O)O)O)O

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